2-(4-Amino-2-iodophenoxy)ethan-1-ol

• Molecular Formula: C8H10INO2
• Molecular Weight: 279.07 g/mol
• IUPAC Name: 2-(4-amino-2-iodophenoxy)ethanol
• InChI: InChI=1S/C8H10INO2/c9-7-5-6(10)1-2-8(7)12-4-3-11/h1-2,5,11H,3-4,10H2
• InChI Key: KJCRVYSBMKKSRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)I)OCCO

Description

2-(4-Amino-2-iodophenoxy)ethan-1-ol is a substituted ethanol derivative featuring a phenoxy group with an amino (-NH₂) substituent at the para position and an iodine atom at the ortho position. Its molecular formula is C₈H₁₀INO₂, with a molecular weight of 287.08 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 4-iodophenol with ethylene oxide to form 2-(4-iodophenoxy)ethanol, which is then subjected to nitration and subsequent reduction to yield the desired compound .

Industrial Production Methods

Industrial production methods for 2-(4-Amino-2-iodophenoxy)ethan-1-ol are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve optimized reaction conditions, such as controlled temperature and pressure, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(4-Amino-2-iodophenoxy)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The iodine atom can be reduced to form deiodinated products.

Substitution: The iodine atom can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Halogenation reactions often use reagents like chlorine (Cl2) or bromine (Br2) under controlled conditions.

Major Products Formed

Oxidation: Nitro derivatives of the original compound.

Reduction: Deiodinated phenoxyethanol derivatives.

Substitution: Halogenated or alkylated phenoxyethanol derivatives.

Scientific Research Applications

2-(4-Amino-2-iodophenoxy)ethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its iodine content.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Amino-2-iodophenoxy)ethan-1-ol involves its interaction with specific molecular targets. The iodine atom in the compound can facilitate the formation of reactive intermediates, which can interact with biological molecules such as proteins and nucleic acids. These interactions can lead to various biological effects, including inhibition of enzyme activity and disruption of cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

2.1.1. 2-(2-((3,4-Bis(benzyloxy)benzyl)amino)ethoxy)ethan-1-ol (YTK-A76)

• Molecular Formula: C₂₉H₃₃NO₄
• Molecular Weight : 459.58 g/mol
• Key Features: Bulky benzyloxy groups enhance lipophilicity but reduce aqueous solubility compared to the iodine-substituted target compound. The benzylamino-ethoxyethanol backbone is synthesized via reductive amination using sodium triacetoxyborohydride .

2.1.2. (2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl

• Molecular Formula: C₈H₁₁ClINO
• Molecular Weight : 299.54 g/mol
• Key Features: The iodine atom is directly attached to the phenyl ring, differing from the phenoxy-linked iodine in the target compound. The stereospecific (S)-configuration and hydrochloride salt improve crystallinity and bioavailability .

2.1.3. 2-[(4-Aminophenyl)methoxy]ethan-1-ol

• Molecular Formula: C₉H₁₃NO₂
• Molecular Weight : 167.21 g/mol

Hydroxychloroquine (HCQ)

• Molecular Formula : C₁₈H₂₆ClN₃O
• Molecular Weight : 335.87 g/mol
• Key Features: A quinoline-based antimalarial with a tertiary aminoethanol chain. The extended alkyl chain and aromatic quinoline ring contrast with the simpler phenoxyethanol structure of the target compound .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Predicted)	Solubility (Water)	Key Substituents
2-(4-Amino-2-iodophenoxy)ethan-1-ol	287.08	~1.2	Moderate (polar groups)	Iodo, amino, phenoxy
YTK-A76	459.58	~3.5	Low (bulky benzyl groups)	Benzyloxy, benzylamino
(2S)-2-Amino-2-(4-iodophenyl)ethan-1-ol HCl	299.54	~0.8	High (ionic HCl salt)	Iodo, amino, phenyl
2-[(4-Aminophenyl)methoxy]ethan-1-ol	167.21	~0.3	High	Amino, phenoxy
HCQ	335.87	~3.9	Low (lipophilic quinoline)	Quinoline, tertiary amine

Biological Activity

2-(4-Amino-2-iodophenoxy)ethan-1-ol is a compound of significant interest in medicinal chemistry due to its unique structural features, which include an amino group, a hydroxyl group, and an iodine atom attached to a phenyl ring. These characteristics facilitate various biological interactions and chemical transformations, making it a valuable candidate for pharmaceutical applications.

The molecular formula of 2-(4-Amino-2-iodophenoxy)ethan-1-ol is C9H10I N O2, with a molecular weight of approximately 253.09 g/mol. The presence of the iodine atom enhances lipophilicity, potentially influencing the compound's bioavailability and interaction with cellular receptors.

The biological activity of 2-(4-Amino-2-iodophenoxy)ethan-1-ol primarily arises from its ability to modulate biochemical pathways. The amino group allows for hydrogen bonding with biological targets, while the iodine atom may enhance its interaction with lipid membranes. This compound has been investigated for its potential as a pharmaceutical intermediate, particularly in studies related to enzyme interactions and metabolic pathways.

Interaction Studies

Research indicates that 2-(4-Amino-2-iodophenoxy)ethan-1-ol can bind to various receptors and enzymes, influencing cellular responses. Its structural features allow it to interact with specific molecular targets, making it valuable for probing biological systems.

Case Studies

Several studies have highlighted the biological efficacy of similar compounds, providing insights into the potential applications of 2-(4-Amino-2-iodophenoxy)ethan-1-ol:

• Breast Cancer Targeting : A study on radioiodinated derivatives demonstrated significant uptake in MCF-7 breast cancer cells, suggesting potential applications in targeted radiotherapy .
• Antitumor Activity : Research involving structurally similar compounds has shown promising results against various cancer cell lines, indicating that modifications in halogen substitutions can significantly affect biological activity .

Comparative Analysis

To understand the uniqueness of 2-(4-Amino-2-iodophenoxy)ethan-1-ol, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-(4-Aminophenoxy)ethanol	Lacks iodine substituent	Simpler structure; no halogen
2-(4-Amino-3-bromophenoxy)ethan-1-ol	Bromine instead of iodine	Different reactivity profile
2-(4-Amino-3-chlorophenoxy)ethan-1-ol	Chlorine instead of iodine	Variation in halogen effects

The combination of an amino group and an iodine atom confers distinct chemical reactivity and biological activity, enhancing its utility in radiolabeling and imaging studies.

Synthesis and Applications

The synthesis of 2-(4-Amino-2-iodophenoxy)ethan-1-ol typically involves methods that allow for high yield and purity. Its applications span various fields, including:

• Pharmaceutical Development : As a precursor for synthesizing other biologically active compounds.
• Radiopharmaceuticals : Due to its iodine content, it can be utilized in imaging studies and targeted therapies.